1-(3-chlorophenyl)-N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)methanesulfonamide

• IUPAC Name: 1-(3-chlorophenyl)-N-[3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2H-1,5-benzoxazepin-8-yl]methanesulfonamide
• InChI: InChI=1S/C22H27ClN2O4S/c1-15(2)12-25-19-9-8-18(11-20(19)29-14-22(3,4)21(25)26)24-30(27,28)13-16-6-5-7-17(23)10-16/h5-11,15,24H,12-14H2,1-4H3
• InChI Key: HNVLCRBTUKQACQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C2=C(C=C(C=C2)NS(=O)(=O)CC3=CC(=CC=C3)Cl)OCC(C1=O)(C)C
• Molecular Formula: C22H27ClN2O4S
• Molecular Weight: 451.0 g/mol

Description

1-(3-chlorophenyl)-N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)methanesulfonamide is a useful research compound. Its molecular formula is C22H27ClN2O4S and its molecular weight is 450.98. The purity is usually 95%.
BenchChem offers high-quality 1-(3-chlorophenyl)-N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)methanesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(3-chlorophenyl)-N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)methanesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Photophysical Properties and Molecular Structures

Synthesis and Photophysical Properties : Research has explored the synthesis and photophysical properties of various compounds, including those with benzoxazolylphenol structures, highlighting the relevance of such compounds in excited state intramolecular proton transfer fluorescence. These studies shed light on the fundamental properties that could be relevant for understanding similar compounds (Kauffman & Bajwa, 1993).

Crystal Structures and Docking Studies : Investigations into the crystal structures and docking studies of tetrazole derivatives have been conducted, which provide insights into molecular configurations and interactions with enzymes. This research is critical for developing compounds with specific biological activities (Al-Hourani et al., 2015).

Applications in Material Science and Chemistry

Polymeric Nanoparticles for Agricultural Use : The development of solid lipid nanoparticles and polymeric nanocapsules for the sustained release of agricultural chemicals illustrates the potential of chemical compounds in enhancing the delivery and efficacy of bioactive agents, reducing environmental impact, and improving stability (Campos et al., 2015).

High Molecular Weight Polybenzoxazoles : Studies on polybenzoxazoles (PBOs) focus on their synthesis and hydrolytic stability, relevant for high-performance polymers with applications in various fields, including aerospace and electronics. This research demonstrates the importance of chemical synthesis in creating materials with specific properties and stability (Kim et al., 2005).